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Compound of Interest

Compound Name: Sudan Il

cat. No.: B1681776

An In-depth Technical Guide to Sudan IlI: A Lysochrome Fat-Soluble Dye
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sudan lll, a fat-soluble diazo dye
widely utilized in laboratory settings for the visualization of lipids. This document details its
chemical and physical properties, mechanism of action, experimental protocols, and safety
considerations to support its effective application in research and development.

Core Concepts and Properties

Sudan Il is a lysochrome, a class of fat-soluble dyes that stain lipids and other nonpolar
substances.[1][2][3][4]1[5][6][7]1[8][9][10][11] Structurally, it is a diazo dye related to azobenzene.
[2][4] Its staining action is a physical phenomenon based on its higher solubility in lipids than in
the solvent from which it is applied, a principle known as "preferential solubility".[1][8][12] The
dye physically dissolves in the lipid droplets within a tissue sample, imparting a distinct orange
to red color.[1][4] This mechanism allows for the specific visualization of neutral lipids, such as
triglycerides, in various biological samples.[1][4][6][7][10][11][13]

Chemical and Physical Data

The fundamental properties of Sudan Ill are summarized in the table below, providing essential
data for its use and handling in a laboratory environment.
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Property Value Citations
1-{[4-

IUPAC Name (Phenyldiazenyl)phenylldiazen  [2][3]
yl}naphthalen-2-ol
C.l. 26100, Solvent Red 23,

Synonyms Sudan Red BK, Fat Ponceau [2][3][13][14]
G

CAS Number 85-86-9 [2][10][15][16]

Chemical Formula C22H16N4O [2][16][17]

Molecular Weight 352.39 g/mol [2][10][16]
Reddish-brown crystalline

Appearance [21[4][18]
powder

Melting Point 199 °C (decomposes) [2][91[19]
~507 nm (in

Maximum Absorption (Amax) Toluene/Chloroform), 508-510 [2][7][19][20]
nm (in Ethanol/Isopropanol)

Molar Absorptivity (€) ~30,000 M~icm~t at 504 nm [21]

Solubility

Water: Insoluble[8][13][15]
[18]Organic Solvents: Soluble
in ethanol (2 mg/ml),
chloroform (1 mg/ml), toluene,
acetone, and isopropanol.[13]
[18][22]

[l8][L3][15][18][22]

Mechanism of Staining

The staining process with Sudan lll is not a chemical reaction but a physical one governed by

the principles of solubility and hydrophobic interactions.[1][12] The dye molecules, being non-

polar, are more readily dissolved in the neutral fats of the tissue than in the moderately polar

alcoholic solvent of the staining solution. This partitioning results in the accumulation of the dye

within lipid droplets, rendering them visible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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